Cas no 1600597-03-2 (5-(2-Methoxyphenyl)-N-methylthiaZol-2-amine)
5-(2-Methoxyphenyl)-N-methylthiaZol-2-amine Chemical and Physical Properties
Names and Identifiers
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- MFCD34757602
- 1600597-03-2
- 5-(2-Methoxyphenyl)-N-methylthiaZol-2-amine
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- Inchi: 1S/C11H12N2OS/c1-12-11-13-7-10(15-11)8-5-3-4-6-9(8)14-2/h3-7H,1-2H3,(H,12,13)
- InChI Key: VDJZZWAIKNZDOL-UHFFFAOYSA-N
- SMILES: S1C(NC)=NC=C1C1C=CC=CC=1OC
Computed Properties
- Exact Mass: 220.06703418g/mol
- Monoisotopic Mass: 220.06703418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 62.4Ų
5-(2-Methoxyphenyl)-N-methylthiaZol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB607695-250mg |
5-(2-Methoxyphenyl)-N-methylthiazol-2-amine; . |
1600597-03-2 | 250mg |
€364.80 | 2025-04-20 | ||
| abcr | AB607695-500mg |
5-(2-Methoxyphenyl)-N-methylthiazol-2-amine; . |
1600597-03-2 | 500mg |
€497.50 | 2025-04-20 | ||
| abcr | AB607695-1g |
5-(2-Methoxyphenyl)-N-methylthiazol-2-amine; . |
1600597-03-2 | 1g |
€676.00 | 2025-04-20 | ||
| abcr | AB607695-5g |
5-(2-Methoxyphenyl)-N-methylthiazol-2-amine; . |
1600597-03-2 | 5g |
€2277.10 | 2025-04-20 |
5-(2-Methoxyphenyl)-N-methylthiaZol-2-amine Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 5-(2-Methoxyphenyl)-N-methylthiaZol-2-amine
5-(2-Methoxyphenyl)-N-methylthiazol-2-amine (CAS 1600597-03-2): A Comprehensive Overview
5-(2-Methoxyphenyl)-N-methylthiazol-2-amine (CAS 1600597-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This thiazole derivative features a unique molecular structure combining a methoxyphenyl group with a methyl-substituted thiazole amine, making it particularly interesting for medicinal chemistry applications. The compound's molecular formula is C11H12N2OS, with a molecular weight of 220.29 g/mol.
The growing interest in 5-(2-Methoxyphenyl)-N-methylthiazol-2-amine synthesis reflects broader trends in drug discovery, where researchers are increasingly focusing on heterocyclic compounds as potential therapeutic agents. Recent studies suggest that compounds containing the thiazole ring system may exhibit various biological activities, including potential applications in neurological research. This aligns with current scientific inquiries about small molecule modulators for protein-protein interactions, a hot topic in modern pharmacology.
From a chemical perspective, CAS 1600597-03-2 demonstrates several notable characteristics. The methoxy group at the 2-position of the phenyl ring contributes to the compound's electronic properties, potentially influencing its binding affinity in biological systems. Meanwhile, the N-methylthiazol-2-amine moiety provides a versatile scaffold for further chemical modifications. These structural features make it valuable for researchers exploring structure-activity relationships in drug design.
The pharmaceutical industry has shown particular interest in 5-(2-Methoxyphenyl)-N-methylthiazol-2-amine derivatives as potential lead compounds. Recent patent literature reveals investigations into similar structures for various therapeutic areas, though specific applications of this exact compound remain under study. This aligns with frequent search queries about novel thiazole-based compounds and their potential medical applications.
In chemical synthesis, 1600597-03-2 serves as an important intermediate. Its preparation typically involves multi-step organic synthesis procedures starting from commercially available precursors. The compound's purity and characterization are crucial for research applications, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for quality control. These aspects respond to common technical questions about thiazole compound characterization methods.
The market for specialized chemical intermediates like 5-(2-Methoxyphenyl)-N-methylthiazol-2-amine has grown steadily, driven by increasing R&D investments in pharmaceutical companies and academic institutions. Current trends show rising demand for custom synthesis services and high-purity research chemicals, particularly for compounds with potential biological activity. This market dynamic reflects broader industry shifts toward targeted drug discovery approaches.
From a safety perspective, proper handling of CAS 1600597-03-2 requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this compound. This addresses common safety-related search queries about chemical handling procedures in research settings.
Future research directions for 5-(2-Methoxyphenyl)-N-methylthiazol-2-amine may include exploring its potential as a building block for more complex molecular architectures or investigating its biological profile through screening assays. The compound's structural features make it a candidate for further derivatization, particularly in programs targeting selective small molecule probes for biological research.
In summary, 5-(2-Methoxyphenyl)-N-methylthiazol-2-amine (CAS 1600597-03-2) represents an interesting case study in modern medicinal chemistry. Its combination of a methoxyphenyl group and methylthiazolamine structure offers multiple points for chemical modification, making it valuable for both basic research and potential therapeutic development. As the field of heterocyclic chemistry continues to evolve, compounds like this will likely remain important tools for scientific discovery.
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